Cas no 1805557-90-7 (Methyl 4-bromo-2-nitronicotinate)

• Product Name: Methyl 4-bromo-2-nitronicotinate
• CAS No: 1805557-90-7
• MF: C₇H₅BrN₂O₄
• MW: 261.029600858688
• CID: 4901806
• Update Time: 2025-06-08

Methyl 4-bromo-2-nitronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-2-nitronicotinate

• Inchi： 1S/C7H5BrN2O4/c1-14-7(11)5-4(8)2-3-9-6(5)10(12)13/h2-3H,1H3
• InChI Key： GGMFWLOCSTWWJL-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C(C=1C(=O)OC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Methyl 4-bromo-2-nitronicotinate

Comprehensive Overview of Methyl 4-bromo-2-nitronicotinate (CAS No. 1805557-90-7): Properties, Applications, and Research Insights

Methyl 4-bromo-2-nitronicotinate (CAS No. 1805557-90-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This nitronicotinate derivative is characterized by the presence of a bromo substituent at the 4-position and a nitro group at the 2-position of the pyridine ring, making it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for terms like "synthesis of Methyl 4-bromo-2-nitronicotinate", "applications in drug discovery", and "CAS 1805557-90-7 supplier", reflecting its growing relevance in modern chemistry.

The compound's molecular formula, C₇H₅BrN₂O₄, highlights its potential as a building block for heterocyclic chemistry. Its methyl ester functionality enhances solubility in organic solvents, facilitating its use in cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig animations. Recent trends in AI-driven drug design and green chemistry have further amplified interest in this compound, as it aligns with the demand for sustainable synthetic routes. Questions like "how to purify Methyl 4-bromo-2-nitronicotinate" or "its role in catalytic transformations" are commonly explored in academic forums.

From a practical standpoint, Methyl 4-bromo-2-nitronicotinate serves as a precursor for biologically active molecules, including kinase inhibitors and antimicrobial agents. Its electron-deficient pyridine core makes it amenable to nucleophilic aromatic substitution, a reaction pathway often leveraged in medicinal chemistry. The compound's thermal stability and crystallinity have also been subjects of study, particularly for optimizing large-scale production. Searches related to "scaling up nitronicotinate synthesis" or "X-ray diffraction data for CAS 1805557-90-7" underscore its industrial importance.

Environmental and regulatory considerations are increasingly shaping the discourse around compounds like Methyl 4-bromo-2-nitronicotinate. Researchers are investigating biodegradation pathways and waste minimization strategies to align with global sustainability goals. Additionally, the rise of computational chemistry tools has enabled virtual screening of its derivatives, accelerating the discovery of novel applications. Popular queries such as "QSAR studies of nitronicotinates" or "safe handling guidelines" reflect these interdisciplinary interests.

In summary, Methyl 4-bromo-2-nitronicotinate (CAS No. 1805557-90-7) represents a critical tool for advancing synthetic and applied chemistry. Its multifaceted utility—from drug development to material science—positions it at the forefront of innovation. As the scientific community continues to explore its potential, this compound will likely remain a focal point for both academic and industrial research endeavors.